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Compound of Interest

Compound Name:
3-Cyano-5-methoxyisonicotinic

acid

CAS No.: 1138444-09-3

Cat. No.: B1421137

Get Quote

A Strategic Scaffold for Heterocyclic Drug Discovery[1]

Part 1: Executive Summary & Chemical Identity
3-Cyano-5-methoxyisonicotinic acid is a highly functionalized pyridine derivative

characterized by a dense substitution pattern (cyano, methoxy, and carboxylic acid groups) on

the pyridine ring. This molecule serves as a critical "orthogonal building block" in drug

discovery, particularly for the synthesis of fused heterocycles (e.g., 2,7-naphthyridines,

pyrido[4,3-d]pyrimidines) used in kinase inhibitor development.

Its structural uniqueness lies in the C3-Cyano and C5-Methoxy substituents flanking the C4-

Carboxylic acid, creating a steric and electronic environment that directs regio-selective

coupling reactions.
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Property Specification

Chemical Name 3-Cyano-5-methoxyisonicotinic acid

Systematic Name 3-Cyano-5-methoxy-4-pyridinecarboxylic acid

CAS Number 1138444-09-3

Methyl Ester CAS 1142192-17-3 (Common Precursor)

Molecular Formula C₈H₆N₂O₃

Molecular Weight 178.14 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, Methanol; Sparingly soluble

in Water

Acidity (pKa)
~3.5 (Carboxylic acid), ~1.8 (Pyridine N -

estimated)

Part 2: Strategic Synthesis & Retrosynthesis
The synthesis of 3-Cyano-5-methoxyisonicotinic acid is non-trivial due to the need to

manage the reactivity of the cyano group (susceptible to hydrolysis) while manipulating the

carboxylic acid.

Retrosynthetic Analysis
The most reliable route to the target acid (Target 1) is the controlled hydrolysis of its alkyl ester,

typically Methyl 3-cyano-5-methoxyisonicotinate (2). The ester is synthesized via ortho-lithiation

of 3-Cyano-5-methoxypyridine (3) or through palladium-catalyzed carbonylation of the

corresponding bromide.

Synthesis Workflow Diagram (DOT)

3-Cyano-5-fluoropyridine
(Starting Material)

3-Cyano-5-methoxypyridine
(S_NAr Product)

 NaOMe, MeOH
Reflux, 2h Methyl 3-cyano-5-methoxyisonicotinate

(Stable Ester - CAS 1142192-17-3)

 1. LDA, THF, -78°C
2. Methyl Chloroformate 3-Cyano-5-methoxyisonicotinic acid

(Target - CAS 1138444-09-3)

 LiOH (1.1 eq)
THF/H2O, 0°C
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Figure 1: Step-wise synthesis pathway from fluorinated precursor to the target acid.

Part 3: Detailed Experimental Protocol
Objective: Preparation of 3-Cyano-5-methoxyisonicotinic acid (CAS 1138444-09-3) via

controlled hydrolysis of Methyl 3-cyano-5-methoxyisonicotinate.

Rationale: Direct synthesis of the acid is difficult due to decarboxylation risks. Hydrolysis of the

ester allows for mild conditions that preserve the cyano group.

Reagents & Materials[4][5]
Substrate: Methyl 3-cyano-5-methoxyisonicotinate (1.0 eq)

Base: Lithium Hydroxide Monohydrate (LiOH·H₂O) (1.2 eq)

Solvent: THF/Water (3:1 v/v)

Quench: 1N HCl

Purification: Ethyl Acetate (EtOAc), Brine, Na₂SO₄.[2]

Step-by-Step Methodology
Solubilization: Dissolve 1.92 g (10 mmol) of Methyl 3-cyano-5-methoxyisonicotinate in 30 mL

of THF. Cool the solution to 0°C using an ice bath. Note: Cooling is critical to prevent

hydrolysis of the nitrile group to an amide.

Saponification: Dissolve 0.50 g (12 mmol) of LiOH·H₂O in 10 mL of water. Add this aqueous

solution dropwise to the THF mixture over 10 minutes.

Observation: The solution may turn slightly cloudy.

Stirring: Maintain stirring at 0°C for 1 hour, then allow to warm to room temperature (20-

25°C) for 2 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1421137/docs?utm_src=pdf-body-img#technical-guide-3-cyano-5-methoxyisonicotinic-acid
https://www.benchchem.com/product/b1421137/docs?utm_src=pdf-body#technical-guide-3-cyano-5-methoxyisonicotinic-acid
https://www.chemicalbook.com/synthesis/3-cyanopyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Monitoring (TLC/LC-MS): Monitor consumption of the ester (R_f ~0.6 in 50%

EtOAc/Hexane). The acid product will remain at the baseline or streak.

Checkpoint: If nitrile hydrolysis (amide formation) is observed (M+18 peak in MS), stop

reaction immediately and proceed to workup.

Workup & Isolation:

Concentrate the mixture under reduced pressure to remove THF.

Dilute the remaining aqueous residue with 10 mL water.

Wash with diethyl ether (2 x 15 mL) to remove unreacted ester.

Acidification: Carefully acidify the aqueous layer to pH 3-4 using 1N HCl. A precipitate

should form.

Extraction: Extract the aqueous layer with EtOAc (3 x 30 mL).

Drying & Concentration: Combine organic layers, wash with brine, dry over anhydrous

Na₂SO₄, filter, and concentrate in vacuo.

Yield: Expect 85-92% yield of an off-white solid.

Part 4: Applications in Drug Development
This scaffold is a "privileged structure" for designing inhibitors targeting the ATP-binding pocket

of kinases. The C3-cyano group acts as a reversible covalent trap or a hydrogen bond

acceptor, while the C4-acid allows for amide coupling to solubilizing tails.

Functionalization Logic
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Site Chemical Handle Application Strategy

C3 (-CN) Nitrile

Precursor to amidines (for

cyclization to pyrimidines) or

primary amines (reduction).

C4 (-COOH) Carboxylic Acid

Amide coupling (EDC/HOAt) to

introduce diversity elements

(R-groups).

C5 (-OCH3) Methoxy

Electron-donating group

(EDG); modulates pKa of the

pyridine nitrogen; can be

demethylated to -OH for

hydrogen bonding.

Decision Tree for Scaffold Utilization (DOT)

3-Cyano-5-methoxyisonicotinic acid

Amide Coupling
(C4 Modification)

 R-NH2 / HATU

Cyclization
(C3/C4 Annulation)

 Hydrazine / Heat

Kinase Inhibitors
(Solubilizing Tail)

Fused Naphthyridines
(Polycyclic Cores)
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Figure 2: Strategic divergence points for medicinal chemistry applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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